2-(4-Methylsulfonylphenyl)phenol, 95%
Overview
Description
2-(4-Methylsulfonylphenyl)phenol (95%) is an organic compound that has been studied extensively for its potential applications in various scientific fields. It is a white crystalline solid that is soluble in organic solvents and is used in the synthesis of various organic compounds. It is also known as 4-MSPP, 4-methylsulfonylphenol, and 4-methylsulfonylphenyl phenol.
Scientific Research Applications
2-(4-Methylsulfonylphenyl)phenol (95%) has been studied extensively for its potential applications in various scientific fields. It has been used as a catalyst in the synthesis of organic compounds, such as esters, amides, and amino acids. It has also been used as a reagent in the synthesis of pharmaceuticals, such as antibiotics and antimalarials. Additionally, it has been used in the synthesis of polymers, such as polyurethanes and polycarbonates.
Mechanism of Action
2-(4-Methylsulfonylphenyl)phenol (95%) is believed to act as a Lewis acid, meaning that it can accept an electron pair from a Lewis base to form a covalent bond. It is believed that the Lewis acid-base interaction between the compound and the Lewis base is responsible for its catalytic activity.
Biochemical and Physiological Effects
2-(4-Methylsulfonylphenyl)phenol (95%) has been studied for its potential biochemical and physiological effects. It has been shown to possess antioxidant and anti-inflammatory properties, as well as to have potential anticancer activity. Additionally, it has been shown to inhibit the growth of certain bacteria and fungi, and to have potential antiviral activity.
Advantages and Limitations for Lab Experiments
2-(4-Methylsulfonylphenyl)phenol (95%) is a versatile compound that has a wide range of applications in scientific research. It has the advantage of being relatively inexpensive and easy to obtain, and it is also relatively stable. Additionally, it is soluble in organic solvents and can be used in a variety of reactions. However, it is not very soluble in water and can be difficult to handle in a laboratory setting.
Future Directions
The potential applications of 2-(4-Methylsulfonylphenyl)phenol (95%) are vast and are continually being explored. Possible future directions include the development of new synthetic methods using the compound, the exploration of its potential therapeutic applications, and the development of new polymers and materials based on the compound. Additionally, further research into the biochemical and physiological effects of the compound could lead to new insights into its mode of action and its potential therapeutic applications.
Synthesis Methods
2-(4-Methylsulfonylphenyl)phenol (95%) can be synthesized by reacting 4-methylsulfonylphenol with a base, such as potassium hydroxide, in an aqueous solution. The reaction is exothermic and yields a white solid product. The reaction can be further catalyzed by adding a small amount of an acid, such as hydrochloric acid. The product can then be isolated by filtration and recrystallization.
properties
IUPAC Name |
2-(4-methylsulfonylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3S/c1-17(15,16)11-8-6-10(7-9-11)12-4-2-3-5-13(12)14/h2-9,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUWAZQRPTYQIMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC=CC=C2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80602526 |
Source
|
| Record name | 4'-(Methanesulfonyl)[1,1'-biphenyl]-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80602526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
893738-57-3 |
Source
|
| Record name | 4′-(Methylsulfonyl)[1,1′-biphenyl]-2-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=893738-57-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-(Methanesulfonyl)[1,1'-biphenyl]-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80602526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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